Cas no 1513874-09-3 (3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine)

3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine is a modified dinucleotide analog featuring a 1,2,3-triazole linkage in place of the traditional phosphodiester bond. This structural modification enhances stability against enzymatic degradation, making it valuable for applications in nucleic acid research and therapeutic development. The absence of a 3'-phosphinicooxy group and the 2',5'-dideoxy configuration further improve resistance to nucleases, while the triazole linker maintains base-pairing fidelity. Its unique architecture is particularly useful in the design of oligonucleotide probes, antisense therapeutics, and as a scaffold for studying non-canonical nucleic acid interactions. This compound is suited for advanced studies requiring robust, nuclease-resistant analogs.

3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine structure

1513874-09-3 structure

Product Name:3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine

CAS No:1513874-09-3

MF:C₂₂H₂₅N₁₃O₇

MW:583.516801595688

CID:5578387

Update Time:2025-06-09

3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine Chemical and Physical Properties

Names and Identifiers

- 3''-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3''→5'')-2'',5''-dideoxy-guanosine
- Guanosine, 3'-de(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-
- )-2’-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3’-dideoxy-guanosine
- 3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine
- Inchi： 1S/C22H25N13O7/c23-21-27-16-12(18(39)29-21)25-5-33(16)11-2-8(37)9(41-11)1-7-3-35(32-31-7)14-10(4-36)42-20(15(14)38)34-6-26-13-17(34)28-22(24)30-19(13)40/h3,5-6,8-11,14-15,20,36-38H,1-2,4H2,(H3,23,27,29,39)(H3,24,28,30,40)/t8-,9+,10+,11+,14+,15+,20+/m0/s1
- InChI Key： GAWZMGYLVUIAKP-UGNBEXOWSA-N
- SMILES： O[C@@H]1[C@H](N2N=NC(C[C@@H]3[C@H](C[C@H](N4C=NC5C(N=C(N)NC4=5)=O)O3)O)=C2)[C@@H](CO)O[C@H]1N1C=NC2C(N=C(N)NC1=2)=O

Experimental Properties

Density: 2.34±0.1 g/cm3(Predicted)
Boiling Point: 1201.1±75.0 °C(Predicted)
pka: 12.98±0.70(Predicted)

3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D281825-0.5mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	0.5mg	$ 195.00	2022-06-05
TRC	D281825-1mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	1mg	$454.00	2023-05-18
TRC	D281825-2mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	2mg	$856.00	2023-05-18
TRC	D281825-5mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	5mg	$1981.00	2023-05-18
TRC	D281825-.5mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	5mg	$236.00	2023-05-18
TRC	D281825-25mg	3'-De(phosphinicooxy)guanylyl-1H-1,2,3-triazole-1,4-diyl-(3'→5')-2',5'-dideoxy-guanosine	1513874-09-3	25mg	$ 27000.00	2023-09-08